Cas no 1825637-37-3 (6-Cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]-3-pyridinecarboxamide)

• Product Name: 6-Cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]-3-pyridinecarboxamide
• CAS No: 1825637-37-3
• MF: C₁₇H₁₂FN₅O
• MW: 321.308485984802
• CID: 5452715
• PubChem ID: 99626120
• Update Time: 2025-06-10

6-Cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26611042
• AKOS030707290
• Z1471432760
• 6-CYANO-N-[1-(2-FLUOROPHENYL)-5-METHYLPYRAZOL-4-YL]PYRIDINE-3-CARBOXAMIDE
• 6-cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]pyridine-3-carboxamide
• 1825637-37-3
• 6-Cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]-3-pyridinecarboxamide

• Inchi： 1S/C17H12FN5O/c1-11-15(10-21-23(11)16-5-3-2-4-14(16)18)22-17(24)12-6-7-13(8-19)20-9-12/h2-7,9-10H,1H3,(H,22,24)
• InChI Key： IAAHQDLKOVAHKM-UHFFFAOYSA-N
• SMILES： C1=NC(C#N)=CC=C1C(NC1=C(C)N(C2=CC=CC=C2F)N=C1)=O

Computed Properties

• Exact Mass: 321.10258819g/mol
• Monoisotopic Mass: 321.10258819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.7±45.0 °C(Predicted)
• pka: 11.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 6-Cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]-3-pyridinecarboxamide

6-Cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]-3-pyridinecarboxamide: A Comprehensive Overview

The compound 6-Cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]-3-pyridinecarboxamide, identified by the CAS number 1825637-37-3, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridinecarboxamides, which are known for their versatility in chemical synthesis and biological activity. The structure of this compound is characterized by a pyridine ring substituted with a cyano group at the 6-position and a carboxamide group at the 3-position. The carboxamide group is further substituted with a pyrazole ring, which itself is substituted with a fluorophenyl group and a methyl group, adding complexity and functionality to the molecule.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutic agents. The presence of the fluorophenyl group introduces electronic and steric effects that can modulate the compound's interaction with biological targets. Additionally, the pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, enhancing the compound's bioavailability and binding affinity to specific receptors. These features make 6-Cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]-3-pyridinecarboxamide a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization. Researchers have optimized synthetic routes to achieve high yields and purity, ensuring that the compound can be produced efficiently for both academic and industrial applications. The use of advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has provided detailed insights into the molecular structure and properties of this compound.

In terms of applications, 6-Cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]-3-pyridinecarboxamide has shown potential in several areas. For instance, its ability to act as a ligand in metal coordination chemistry has been explored in recent studies. The compound's nitrogen atoms can coordinate with transition metals such as copper or zinc, forming stable metal complexes that exhibit unique catalytic properties. These complexes have been investigated for their role in organic transformations, including oxidation reactions and asymmetric catalysis.

Beyond its role in coordination chemistry, this compound has also been studied for its pharmacological properties. Preclinical studies have demonstrated that it exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The cyano group at the 6-position of the pyridine ring contributes to the compound's electron-withdrawing effects, which can enhance its inhibitory activity against these enzymes. Furthermore, the fluorophenyl substituent enhances lipophilicity, potentially improving the compound's ability to cross cellular membranes.

The structural complexity of 6-Cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]-3-pyridinecarboxamide also makes it an attractive candidate for materials science applications. For example, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs) due to their ability to emit light upon electrical stimulation. The pyridine ring's conjugated system facilitates efficient charge transport and emission properties, while the substituents on the pyrazole ring can be tailored to fine-tune these characteristics.

In conclusion, 6-Cyano-N-[1-(2-fluorophenyl)-5-methyl-1H-pyrazol-4-yl]-3-pyridinecarboxamide, CAS number 1825637-37-3, represents a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, catalysis, and advanced materials. As ongoing studies continue to uncover new properties and applications for this compound, its significance in both academic and industrial settings is likely to grow further.